Cas no 923682-73-9 (N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 923682-73-9
• MF: C₂₄H₂₄N₄O₂
• MW: 400.472965240479
• CID: 5933166
• PubChem ID: 18570411
• Update Time: 2025-05-17

N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, N-(2,4-dimethylphenyl)-3,5-dihydro-3-oxo-2-phenyl-5-propyl-
• AKOS021621715
• F2248-0359
• 923682-73-9
• N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C24H24N4O2/c1-4-12-27-14-19(23(29)25-21-11-10-16(2)13-17(21)3)22-20(15-27)24(30)28(26-22)18-8-6-5-7-9-18/h5-11,13-15H,4,12H2,1-3H3,(H,25,29)
• InChI Key： BXNWYEFSPBIWGD-UHFFFAOYSA-N
• SMILES： C1N(CCC)C=C(C(NC2=CC=C(C)C=C2C)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 400.18992602g/mol
• Monoisotopic Mass: 400.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 12.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Comprehensive Analysis of N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS 923682-73-9)

The compound N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, identified by CAS 923682-73-9, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a pyrazolo[4,3-c]pyridine core with a carboxamide moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its unique scaffold, which aligns with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds like CAS 923682-73-9 has surged, driven by advancements in AI-driven drug design and high-throughput screening. This molecule’s 2-phenyl-5-propyl substitution pattern and 3-oxo functional group contribute to its lipophilicity and binding affinity, critical factors in optimizing bioavailability and target engagement. These properties resonate with trending searches such as "how to improve drug solubility" and "role of heterocycles in drug development," highlighting its relevance in modern pharmacology.

The synthesis of N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide typically involves multi-step organic reactions, including cyclocondensation and amide coupling. Such processes are frequently discussed in forums on green chemistry, where users inquire about "sustainable synthesis methods for complex molecules." The compound’s pyrazolo[4,3-c]pyridine backbone is analogous to scaffolds found in FDA-approved drugs, further fueling interest in its structure-activity relationships (SAR).

From a commercial perspective, CAS 923682-73-9 caters to niche markets specializing in custom synthesis and pharmaceutical intermediates. Its carboxamide functionality makes it a candidate for protease inhibition, a hot topic in oncology and antiviral research. Searches like "carboxamide-based inhibitors" or "pyrazole derivatives in cancer therapy" underscore its interdisciplinary appeal. Analytical data (e.g., HPLC, NMR) for this compound is often requested by quality control labs, reflecting its role in method validation and regulatory compliance.

Ongoing studies investigate the metabolic stability and toxicological profile of 923682-73-9, addressing common queries about "ADME properties of pyrazolo-pyridines." Its 2,4-dimethylphenyl group may influence cytochrome P450 interactions, a concern raised in discussions on drug-drug interactions. These aspects position the compound as a valuable tool for lead optimization in preclinical pipelines.

In conclusion, N-(2,4-dimethylphenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide exemplifies the convergence of medicinal chemistry and computational biology. Its structural complexity and functional versatility make it a standout candidate for addressing unmet medical needs, particularly in targeted therapies. As the scientific community prioritizes molecular diversity and efficacy optimization, this compound will likely remain a focal point in both academic and industrial research.